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Compound of Interest

Compound Name: EC330

Cat. No.: B10801037 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
EC330 is a small-molecule inhibitor of the Leukemia Inhibitory Factor (LIF) signaling pathway.

[1][2] In preclinical in vivo models, EC330 has demonstrated anti-tumor efficacy, making it a

compound of interest for cancer research and drug development.[1][3] These application notes

provide detailed protocols for the dosage and administration of EC330 in in vivo studies,

focusing on xenograft models.

Mechanism of Action
EC330 targets the LIF receptor (LIF-R), inhibiting the binding of LIF.[1] This action blocks the

subsequent activation of several downstream oncogenic signaling pathways, including the

JAK/STAT3, PI3K/AKT, and mTOR pathways.[1][4][5] The inhibition of these pathways leads to

a reduction in cancer cell proliferation and migration.[1][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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